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2-Bromobutanenitrile in carbon chain
elongation
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Compound Focus: 2-Bromobutanenitrile

CAS No.: 41929-78-6

Cat. No.: S1921756

Chemical Profile of 2-Bromobutanenitrile

The table below summarizes the fundamental identifiers and physical properties of 2-Bromobutanenitrile.

Property Type Details

CAS Number 41929-78-6 [1] [2] [3]
Molecular Formula CaHeBrN [1] [2] [3]
Molecular Weight 148.00 g/mol [1] [2] [3]
Boiling Point 69-73 °C at 10 Torr [2] [4]
Density 1.4766 g/cm?3 [2] [4]

Safety and Handling Information

2-Bromobutanenitrile is a hazardous compound and requires strict safety precautions [2].
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e Hazard Statements: H301 (Toxic if swallowed), H314 (Causes severe skin burns and eye damage),
H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory
irritation) [2].

¢ Precautionary Statements: Use personal protective equipment including gloves, protective clothing,
and eye protection. Do not breathe dust/vapors. Do not eat, drink, or smoke when using this product

2].

Conceptual Application in Synthesis

While a direct protocol for carbon chain elongation using 2-bromeobutanenitrile is not available, its
structure suggests its role as an alkylating agent. The molecule contains two key functional groups that can

be exploited in organic synthesis [5]:

e The bromine atom is a good leaving group, making the compound reactive in nucleophilic
substitution reactions (SN2).

e The nitrile group is a versatile functionality that can be hydrolyzed to a carboxylic acid, reduced to
an amine, or serve as a precursor to other derivatives.

The following diagram illustrates its potential role as a building block for extending carbon chains.

Substitution Installs C4 unit
Nucleophile \ (SN2) with nitrile handle
(e.g., carbon anion))

Click to download full resolution via product page

Information Limitations and Next Steps

The search results lack the specific, detailed experimental data required for your Application Notes, such as

reaction yields, step-by-step elongation procedures, and purification methods for this context.

To proceed with your project, I suggest:

e Consulting Specialized Databases: Search platforms like Reaxys or SciFinder using the CAS
Number 41929-78-6. These databases are often more comprehensive for reaction information.

¢ Refining Your Search: Using specific reaction names (e.g., "nucleophilic substitution with 2-
bromobutanenitrile”) might yield more targeted results in academic literature searches.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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